Cas no 1806505-87-2 (Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate
• CAS No: 1806505-87-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 4956942
• Update Time: 2025-07-21

Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C13H13NO4/c1-2-18-13(17)11-6-5-10(12(15)16)8-9(11)4-3-7-14/h5-6,8H,2-4H2,1H3,(H,15,16)
• InChI Key： VGDAHPUBVCHHND-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(=O)O)=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate

Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate (CAS No. 1806505-87-2): A Comprehensive Overview

Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 1806505-87-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a benzoate core with functional groups that include a carboxylic acid ester and a cyanoethyl substituent, has garnered attention due to its potential applications in synthetic chemistry and drug development.

The molecular structure of Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate consists of a benzene ring substituted at the 4-position with a carboxylate group and at the 2-position with a 2-cyanoethyl group. This arrangement imparts unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its utility in various chemical transformations.

In recent years, Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate has been explored for its role in the development of novel pharmaceuticals. The benzoate moiety is well-known for its presence in many bioactive compounds, while the cyanoethyl group can serve as a versatile handle for further functionalization. Researchers have leveraged these properties to design molecules with potential therapeutic benefits.

One of the most intriguing aspects of Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate is its application in the synthesis of bioactive heterocycles. Heterocyclic compounds are ubiquitous in pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The compound's structure allows for facile introduction into complex molecular frameworks, making it a valuable building block for medicinal chemists.

Recent studies have highlighted the compound's utility in the preparation of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The carboxylic acid ester group can be readily converted into other functional groups, such as amides or thiols, which are common motifs in kinase inhibitors. Additionally, the cyanoethyl group can be hydrolyzed to form an amine, providing another avenue for structural diversification.

The synthesis of Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoate core efficiently. These methods not only improve yield but also reduce the environmental impact of chemical synthesis, aligning with green chemistry principles.

Another area where Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate has shown promise is in the development of materials science applications. The compound's ability to undergo controlled polymerization has led to the creation of novel polymers with unique properties. These polymers find applications in coatings, adhesives, and even advanced materials like conductive films.

The versatility of Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate extends to its role as a ligand in catalytic systems. Transition metal complexes derived from this compound have been investigated for their ability to catalyze various reactions efficiently. Such catalysts are essential in industrial processes where high selectivity and yield are paramount.

In conclusion, Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate (CAS No. 1806505-87-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and other bioactive molecules. Furthermore, its utility in materials science and catalysis underscores its importance as a research tool.

As research continues to uncover new applications for this compound, its significance is likely to grow further. The ongoing development of innovative synthetic strategies will continue to enhance its accessibility and expand its utility. Ethyl 4-carboxy-2-(2-cyanoethyl)benzoate remains at the forefront of chemical innovation, driving progress in both academic research and industrial applications.